![molecular formula C8H11BrO2 B3056290 6-Bromo-7-methyl-1,4-dioxaspiro[4.4]non-6-ene CAS No. 70156-97-7](/img/structure/B3056290.png)
6-Bromo-7-methyl-1,4-dioxaspiro[4.4]non-6-ene
Overview
Description
“6-Bromo-7-methyl-1,4-dioxaspiro[4.4]non-6-ene” is a chemical compound with the molecular formula C8H11BrO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular weight of “this compound” is 219.08 . The exact structure is not provided in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” such as its density, melting point, and boiling point are not provided in the search results .Scientific Research Applications
Chiral Pheromone Synthesis
6-Bromo-7-methyl-1,4-dioxaspiro[4.4]non-6-ene has been utilized in the synthesis of chiral pheromones. A study demonstrated its versatility as a chiral building block, derived from malic acid, for preparing optically active spiroacetal pheromones. These compounds are significant in developing environmentally friendly pest control methods (Hungerbühler et al., 1980).
Stereochemistry and Reaction Studies
Research on the stereochemistry and elimination reactions of α-bromo spiroketals, which include derivatives of 1,6-dioxaspiro[4.4]nonane, has been conducted. These studies are crucial for understanding the chemical properties and reaction mechanisms of spiroketals, which are common in natural products (Lawson et al., 1993).
Synthesis of Cyclohexenone Derivatives
The compound has also been involved in the synthesis of cyclohexenone derivatives. Such compounds have potential applications in pharmaceuticals and organic materials (Burge et al., 1983).
Development of Novel Synthetic Pathways
Researchers have explored the use of related dioxaspiro compounds as precursors or intermediates in developing novel synthetic routes for various chemical structures. This includes synthesizing 1,7-dioxaspiro[4.4]nonanes, which are present in a range of natural products (Alonso et al., 2005).
Bromination and Functionalization Studies
Studies have also been conducted on the bromination of homologs of 1,6-dioxaspiro[4.4]nonane, which is structurally similar to this compound. These studies offer insights into the functionalization of spiro compounds, which is significant in medicinal chemistry (Ponomarev & Peshekhonova, 1969).
Future Directions
properties
IUPAC Name |
9-bromo-8-methyl-1,4-dioxaspiro[4.4]non-8-ene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrO2/c1-6-2-3-8(7(6)9)10-4-5-11-8/h2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPBCXIXWRCFUSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2(CC1)OCCO2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30498936 |
Source
|
| Record name | 6-Bromo-7-methyl-1,4-dioxaspiro[4.4]non-6-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30498936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
70156-97-7 |
Source
|
| Record name | 6-Bromo-7-methyl-1,4-dioxaspiro[4.4]non-6-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30498936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
